PEG Linkers
  • Carboxy-PEG2-sulfonic acid
    Carboxy-PEG2-sulfonic acid
    • Cat. No.:
    • B606478
    • CAS No.:
    • Molecular Formula:
    • C7H14O7S
    • Molecular Weight:
    • 242.25 g/mol
    Description
    Carboxy-PEG2-sulfonic acid is a PEG Linker. PEG Linkers and derivatives may be useful in the development of antibody drug conjugates.
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  • Carboxy-PEG4-sulfonic acid
    Carboxy-PEG4-sulfonic acid
    • Cat. No.:
    • B606481
    • CAS No.:
    • Molecular Formula:
    • C11H22O9S
    • Molecular Weight:
    • 330.35 g/mol
    Description
    Carboxy-PEG4-sulfonic acid is a PEG Linker.
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  • Carboxy-PEG5-sulfonic acid
    Carboxy-PEG5-sulfonic acid
    • Cat. No.:
    • B606482
    • CAS No.:
    • 1817735-38-8
    • Molecular Formula:
    • C13H26O10S
    • Molecular Weight:
    • 374.41 g/mol
    Description
    Carboxy-PEG5-sulfonic acid is a PEG Linker.
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  • Propargyl-peg2-acrylate
    Propargyl-peg2-acrylate
    • Cat. No.:
    • B1679625
    • CAS No.:
    • Molecular Formula:
    • C8H10O3
    • Molecular Weight:
    • 154.16 g/mol
    Description
    Propargyl-PEG2-acrylate is a PEG derivative containing a propargyl group and an acrylate group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne C...
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  • Propargyl-PEG2-Tos
    Propargyl-PEG2-Tos
    • Cat. No.:
    • B1679627
    • CAS No.:
    • Molecular Formula:
    • C12H14O4S
    • Molecular Weight:
    • 254.30 g/mol
    Description
    Propargyl-PEG2-Tos is a PEG derivative containing a tosyl group and a propargyl group. The hydrophilic PEG spacer increases solubility in aqueous media. The tosyl group is a very good leaving group for nucleophi...
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  • Propargyl-PEG2-OH
    Propargyl-PEG2-OH
    • Cat. No.:
    • B1679628
    • CAS No.:
    • 7218-43-1
    • Molecular Formula:
    • C7H12O3
    • Molecular Weight:
    • 144.17 g/mol
    Description
    Propargyl-PEG3-alcohol is a PEG derivative containing a hydroxyl group and a propargyl group. The hydroxyl group enables further derivatization or replacement with other reactive functional groups. The propargyl...
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  • Propargyl-PEG3-Ms
    Propargyl-PEG3-Ms
    • Cat. No.:
    • B1679629
    • CAS No.:
    • Molecular Formula:
    • C8H14O5S
    • Molecular Weight:
    • 222.26 g/mol
    Description
    Propargyl-PEG3-Ms is a PEG derivative containing a propargyl group and a Ms group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistr...
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  • Propargyl-PEG3-Tos
    Propargyl-PEG3-Tos
    • Cat. No.:
    • B1679630
    • CAS No.:
    • Molecular Formula:
    • C14H18O5S
    • Molecular Weight:
    • 298.36 g/mol
    Description
    Propargyl-PEG3-Tos is a PEG derivative containing a tosyl group and a propargyl group. The hydrophilic PEG spacer increases solubility in aqueous media. The tosyl group is a very good leaving group for nucleophi...
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  • Propargyl-PEG3-OCH2-Boc
    Propargyl-PEG3-OCH2-Boc
    • Cat. No.:
    • B1679632
    • CAS No.:
    • Molecular Formula:
    • C15H26O6
    • Molecular Weight:
    • 302.36 g/mol
    Description
    Propargyl-PEG4-CH2CO2tBu is a PEG derivative containing a propargyl group and t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyze...
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  • m-PEG16-acid
    m-PEG16-acid
    • Cat. No.:
    • B15073546
    • CAS No.:
    • Molecular Formula:
    • C34H68O18
    • Molecular Weight:
    • 764.9 g/mol
    Description
    M-PEG16-acid is a useful research compound. Its molecular formula is C34H68O18 and its molecular weight is 764.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality m-PEG16-acid suitable for man...
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